Cas no 86060-84-6 ((2S)-4-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid)

(2S)-4-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid structure
86060-84-6 structure
Product Name:(2S)-4-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid
CAS No:86060-84-6
MF:C26H23NO6
MW:445.463927507401
MDL:MFCD00065630
CID:60940
PubChem ID:13966931
Update Time:2024-10-26

(2S)-4-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • Fmoc-L-aspartic acid 4-benzyl ester
    • Fmoc-L-Aspartic Acid beta-Benzyl Ester
    • Fmoc-Asp(OBzl)-OH
    • Fmoc-L-aspartic acid β-benzyl ester
    • (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-oxo-4-phenylmethoxybutanoic acid
    • Fmoc-Asp(OBzl)-OH Fmoc-L-aspartic acid β-benzyl ester
    • H-Ile-OEt∙HCl
    • N-Alpha-Fmoc-L-aspartic acid beta-benzyl ester
    • 4-Benzyl N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-aspartate
    • L-Fmoc-aspartic acid beta-benzyl ester
    • 4-Benzyl N-Fmoc-L-aspartate
    • N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-aspartic Acid 4-Benzyl Ester
    • N-Fmoc-L-aspartic Acid 4-Benzyl Ester
    • (2S)-4-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid
    • 4-(Phenylmethyl) hydrogen N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-aspartate (ACI)
    • (2S)-4-(Benzyloxy)-2-([[(9H-fluoren-9-yl)methoxy]carbonyl]amino)-4-oxobutanoic acid
    • Fmoc-L-Asp(OBzl)-OH
    • HY-W002301
    • (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(benzyloxy)-4-oxobutanoic acid
    • OQGAELAJEGGNKG-QHCPKHFHSA-N
    • (s)-2-(((9h-fluoren-9-yl)methoxy)carbonylamino)-4-(benzyloxy)-4-oxobutanoic acid
    • (2S)-4-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
    • FMOC-Asp(OBzl)
    • AKOS015895331
    • N-Fmoc-L-aspartic Acid beta-Benzyl Ester
    • AKOS015922806
    • 86060-84-6
    • DTXSID50553435
    • CS-W002301
    • J-300074
    • B3887
    • SCHEMBL119962
    • MFCD00065630
    • AS-14267
    • L-Aspartic acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 4-(phenylmethyl) ester
    • Fmoc-Asp(OBzl)-OH, >=98.0% (HPLC)
    • Q-101798
    • DB-029818
    • Fmoc-Asp(OBzl )-OH
    • EN300-207179
    • Fmoc-L-Asp(OBn)
    • MDL： MFCD00065630
    • Inchi： 1S/C26H23NO6/c28-24(32-15-17-8-2-1-3-9-17)14-23(25(29)30)27-26(31)33-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,22-23H,14-16H2,(H,27,31)(H,29,30)/t23-/m0/s1
    • InChI Key： OQGAELAJEGGNKG-QHCPKHFHSA-N
    • SMILES： C(C1C2=CC=CC=C2C2C=CC=CC1=2)OC(=O)N[C@H](C(=O)O)CC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 445.15300
  • Monoisotopic Mass: 445.15253745g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 668
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Color/Form: WHITE SOLID
  • Density: 1.3100
  • Melting Point: 125.0 to 129.0 deg-C
  • Boiling Point: 687.2°C at 760 mmHg
  • Flash Point: 369.4°C
  • Refractive Index: 1.62
  • Solubility: Soluble in methanol.
  • PSA: 101.93000
  • LogP: 4.50270
  • Specific Rotation: -20 º (c=1% in DMF)
  • Optical Activity: [α]20/D −20.0±2°, c = 1% in DMF
  • Solubility: Not determined

(2S)-4-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid Security Information

(2S)-4-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(2S)-4-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid Pricemore >>

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(2S)-4-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid Production Method

Production Method 1

168261-64-1 168261-64-1
86060-84-6 86060-84-6
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  rt
Reference
Study on synthesis of Fmoc-L-Asp-4-OBn
Wang, Liang; Ni, Lan; Zhang, Chun-Mei; Guo, Jun-Xiang; Hu, Hong-Gang; et al, Yaoxue Shijian Zazhi, 2011, 29(1), 27-28

Production Method 2

28920-43-6 28920-43-6
2177-63-1 2177-63-1
86060-84-6 86060-84-6
Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: 1,4-Dioxane ,  Water ;  rt → 0 °C; 0 °C → rt; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, rt
Reference
Activity of (+)-Discadenine as a Plant Cytokinin
Mik, Vaclav; Mickova, Zuzana; Dolezal, Karel; Frebort, Ivo; Pospisil, Tomas, Journal of Natural Products, 2017, 80(7), 2136-2140

Production Method 3

145038-47-7 145038-47-7
100-51-6 100-51-6
86060-84-6 86060-84-6
Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ;  2 h, rt; overnight, rt
Reference
Rapid access to Asp/Glu side-chain hydrazides as thioester precursors for peptide cyclization and glycosylation
Barnes, Natalie G.; Nyandoro, Kudakwashe; Jin, Hanzhang; Macmillan, Derek, Chemical Communications (Cambridge, 2021, 57(8), 1006-1009

Production Method 4

86060-84-6 86060-84-6
86060-84-6 86060-84-6
Reaction Conditions
1.1 Reagents: Triethylamine ,  4-(Dimethylamino)pyridine ,  N-Hydroxysuccinimide ,  1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: Dichloromethane ;  8 min
Reference
Solid-phase synthesis of protected Asp6 by microwave irradiation
Zhang, Yu; Peng, Li; Pan, Jun-zhu; Guo, Li, Huaxi Yaoxue Zazhi, 2009, 24(4), 375-376

(2S)-4-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid Raw materials

(2S)-4-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid Preparation Products

(2S)-4-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid Related Literature

Related Categories

86060-84-6 ((2S)-4-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-oxobutanoic acid) Related Products

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